Cas no 1332856-34-4 (Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate)

• Product Name: Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate
• CAS No: 1332856-34-4
• MF: C₂₂H₂₆O₇
• MW: 402.437647342682
• CID: 4695187
• Update Time: 2025-10-28

Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate

• Inchi： 1S/C22H26O7/c1-21(2,3)28-19(24)15-13-27-18(20(25)29-22(4,5)6)17(16(15)23)26-12-14-10-8-7-9-11-14/h7-11,13H,12H2,1-6H3
• InChI Key： YVSZXDATJKHWTR-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C(C(=CO1)C(=O)OC(C)(C)C)=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 710
• Topological Polar Surface Area: 88.1

Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate Security Information

• Storage Condition：(BD445021)

Additional information on Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate

Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate

Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate, also known by its CAS number 1332856-34-4, is a highly specialized organic compound with significant applications in advanced chemical synthesis and materials science. This compound belongs to the class of pyran derivatives, which are widely studied for their unique structural properties and potential in various industrial and academic research contexts.

The molecular structure of Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate is characterized by a pyran ring system with substituents that include benzyloxy and di-t-butyl groups. These functional groups contribute to the compound's stability, reactivity, and solubility properties. Recent studies have highlighted the importance of such substituents in enhancing the compound's performance in specific chemical reactions, particularly in the realm of polymer synthesis and catalytic processes.

One of the most notable advancements involving this compound is its role in the development of novel polymeric materials. Researchers have demonstrated that Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate can serve as a versatile monomer for producing high-performance polymers with tailored mechanical and thermal properties. This is achieved through controlled polymerization techniques that exploit the compound's reactive sites, leading to materials with applications in aerospace, electronics, and biomedical engineering.

In addition to its role in polymer science, this compound has also gained attention in pharmaceutical research. Its ability to form stable ester linkages makes it a promising candidate for drug delivery systems. Recent findings suggest that Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate can be used as a carrier for encapsulating hydrophobic drugs, enhancing their bioavailability and reducing side effects. This application underscores the compound's potential in advancing personalized medicine and targeted drug delivery.

The synthesis of Di-tert-butyl 3-(benzyloxy)-4-oxo-4H-pyran-2,5-dicarboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized these processes by incorporating green chemistry principles, such as using biodegradable solvents and minimizing waste generation. These advancements not only improve the efficiency of production but also align with global sustainability goals.

Furthermore, the spectroscopic properties of this compound have been extensively studied using techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the compound's electronic structure and intermolecular interactions, which are critical for understanding its behavior in different chemical environments. Such knowledge is essential for designing new compounds with enhanced functionality.

In conclusion, Di-tert-butyl 3-(benzyloxy)-4 oxo 4H pyran 2 5 dicarboxylate, CAS No. 1332856 34 4, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research and industrial innovation. As ongoing studies continue to uncover new potential uses for this compound, its significance in advancing science and technology is expected to grow further.